1,4-Dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione

• Molecular Formula: C9H6Cl2N2O2
• Molecular Weight: 245.06 g/mol
• IUPAC Name: 6,7-dichloro-5-methyl-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C9H6Cl2N2O2/c1-3-6(11)4(10)2-5-7(3)13-9(15)8(14)12-5/h2H,1H3,(H,12,14)(H,13,15)
• InChI Key: JJNMOOWTCJCOFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1Cl)Cl)NC(=O)C(=O)N2

Description

1,4-Dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione is a useful research compound. Its molecular formula is C9H6Cl2N2O2 and its molecular weight is 245.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-diamino-5,6-dichlorotoluene (21.6 g, 0.137 mol) and oxalic acid (18.45 g, 0.206 mol) in hydrochloric acid (4M, 900 mL) was heated at reflux for 6 hours, cooled and filtered. The dark brown solid was suspended in diethyl ether, filtered and washed with more ether to give 1,4-dihydro-6,7-dichloro-5-methyl-quinoxaline-2,3-dione (22.06 g, 66%). 1H NMR (300 MHz, DMSO) 2.40 (3H, s), 7.14 (1H, s), 11.37 (1H, s), 11.94 (1H, s).